4-(diethylamino)-N-(2,4-difluorophenyl)benzamide

• IUPAC Name: 4-(diethylamino)-N-(2,4-difluorophenyl)benzamide
• InChI: InChI=1S/C17H18F2N2O/c1-3-21(4-2)14-8-5-12(6-9-14)17(22)20-16-10-7-13(18)11-15(16)19/h5-11H,3-4H2,1-2H3,(H,20,22)
• InChI Key: MSYGIHBLBNAEQS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C17H18F2N2O
• Molecular Weight: 304.33 g/mol

Description

4-(diethylamino)-N-(2,4-difluorophenyl)benzamide is a useful research compound. Its molecular formula is C17H18F2N2O and its molecular weight is 304.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 304.13871953 g/mol and the complexity rating of the compound is 355. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Properties

Research into the synthesis and spectroscopic properties of derivatives of benzamides, including those related to 4-(diethylamino)-N-(2,4-difluorophenyl)benzamide, highlights their potential in developing novel antimicrobial agents with specific emphasis on antibiofilm properties. The study by Limban et al. (2011) demonstrates the antipathogenic activity of new thiourea derivatives, suggesting their utility in combating bacterial cells, especially strains known for biofilm growth such as Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).

Chemical Synthesis and Biological Evaluation

Nguyen et al. (2009) explored the chemical synthesis of oxorhenium(V) complexes with thiosemicarbazones derived from N-[N',N'-diethylamino(thiocarbonyl)]benzimidoyl chlorides, noting strong antiproliferative effects in vitro. This points towards the relevance of these complexes in cancer research, demonstrating the compound's role in potentially developing new cancer therapies (Nguyen et al., 2009).

Photophysical Properties

The synthesis of 3-Diethylamino-7-tert-butylflorane by Wang Minghui (2012) illustrates the photophysical properties of derivatives of this compound, indicating potential applications in materials science, specifically in the development of fluorescent materials (Wang Minghui, 2012).

Molecular Characterization and Antibacterial Activity

A study on the synthesis and characterization of organotin(IV) complexes derived from 4-(diethylamino)benzoic acid by Yip-Foo Win et al. (2010) included in vitro antibacterial screening activity, showcasing another dimension of scientific research involving the compound's derivatives. This research highlights the antibacterial potential of such complexes against various bacterial strains, suggesting their utility in developing new antibacterial agents (Yip-Foo Win et al., 2010).